Cas no 364625-21-8 (5-(2-methoxyphenoxy)methylfuran-2-carbohydrazide)

• Product Name: 5-(2-methoxyphenoxy)methylfuran-2-carbohydrazide
• CAS No: 364625-21-8
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD03288586
• CID: 3058756
• PubChem ID: 840750
• Update Time: 2025-05-24

5-(2-methoxyphenoxy)methylfuran-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-((2-methoxyphenoxy)methyl)furan-2-carbohydrazide
• 5-(2-methoxyphenoxy)methylfuran-2-carbohydrazide
• BBL037903
• 364625-21-8
• 5-[(2-methoxyphenoxy)methyl]-2-furohydrazide
• AK-968/40468195
• SMR000431246
• 5-(2-Methoxy-phenoxymethyl)-furan-2-carboxylic acid hydrazide
• STK033336
• EN300-228344
• CHEMBL1725966
• HMS2786F21
• MLS000767924
• AKOS000308321
• CS-0303243
• DTXSID601328091
• Oprea1_589058
• 5-[(2-methoxyphenoxy)methyl]furan-2-carbohydrazide

• MDL： MFCD03288586
• Inchi： 1S/C13H14N2O4/c1-17-10-4-2-3-5-11(10)18-8-9-6-7-12(19-9)13(16)15-14/h2-7H,8,14H2,1H3,(H,15,16)
• InChI Key： ZATFERFECYFMBQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)CC1=CC=C(C(NN)=O)O1

Computed Properties

• Exact Mass: 262.09535693Da
• Monoisotopic Mass: 262.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(2-methoxyphenoxy)methylfuran-2-carbohydrazide

5-(2-Methoxyphenoxy)methylfuran-2-carbohydrazide: A Comprehensive Overview

The compound with CAS No. 364625-21-8, commonly referred to as 5-(2-methoxyphenoxy)methylfuran-2-carbohydrazide, is a unique organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a furan ring, a methoxyphenyl group, and a carbohydrazide moiety. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug design and material science.

Recent studies have highlighted the potential of 5-(2-methoxyphenoxy)methylfuran-2-carbohydrazide as a versatile building block in organic synthesis. Its structure allows for easy modification, enabling researchers to explore its properties in different chemical environments. For instance, the methoxy group attached to the phenyl ring contributes to the molecule's hydrophilicity, while the furan ring imparts aromatic stability. These characteristics make it an ideal compound for exploring bioavailability and pharmacokinetics in drug development.

In terms of synthesis, 5-(2-methoxyphenoxy)methylfuran-2-carbohydrazide can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of 5-(methoxycarbonyl)furan with hydrazine derivatives under specific conditions. This method not only ensures high yield but also maintains the integrity of the functional groups, which is crucial for subsequent applications.

The pharmacological properties of 5-(2-methoxyphenoxy)methylfuran-2-carbohydrazide have been extensively studied in recent years. Preclinical studies suggest that this compound exhibits significant anti-inflammatory and antioxidant activities, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate key cellular pathways has been documented in several research papers, further underscoring its therapeutic potential.

Beyond its pharmacological applications, 5-(methoxycarbonyl)furan-based compounds like this one have also found use in materials science. Their unique electronic properties make them suitable for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded the scope of these materials, paving the way for innovative applications in optoelectronics.

In conclusion, CAS No. 364625-21-8, or 5-(methoxycarbonyl)furan-based compounds like this one, represent a promising class of molecules with diverse applications across multiple disciplines. As research continues to uncover new insights into their properties and potential uses, this compound is poised to play a significant role in advancing both medical and technological fields.